3-Methyl-3-(5-methyl-furan-2-yl)-butyric acid methyl ester

• Molecular Formula: C11H16O3
• Molecular Weight: 196.24 g/mol
• IUPAC Name: methyl 3-methyl-3-(5-methylfuran-2-yl)butanoate
• InChI: InChI=1S/C11H16O3/c1-8-5-6-9(14-8)11(2,3)7-10(12)13-4/h5-6H,7H2,1-4H3
• InChI Key: RWNVGYDHOWUBDL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(C)(C)CC(=O)OC

Description

3-Methyl-3-(5-methyl-furan-2-yl)-butyric acid methyl ester is a useful research compound. Its molecular formula is C11H16O3 and its molecular weight is 196.24 g/mol. The purity is usually 95%.
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Step C To a solution of 2-[1-methyl-1-(5-methyl-furan-2-yl)-ethyl]-malonic acid dimethyl ester (2.5 g, 9.8 mmol) in DMSO (30 mL) was added LiCl (1 g, 23.7 mmol) and H2O (0.17 mL, 9.8 mmol). The reaction mixture was heated at 170° C. for 3 h, then poured into a ice-water, extracted with ethyl acetate. The organic layer were separated, washed with water, brine, dried over MgSO4, and concentrated. The residue was purified by chromatography (EtOAc:hexanes=1:20, 1:20) to give 3-methyl-3-(5-methyl-furan-2-yl)-butyric acid methyl ester as a colorless oil (1.5 g, 78%).